methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate

• IUPAC Name: methyl 2-[(4-pyrazin-2-yloxycyclohexyl)carbamoyl]benzoate
• InChI: InChI=1S/C19H21N3O4/c1-25-19(24)16-5-3-2-4-15(16)18(23)22-13-6-8-14(9-7-13)26-17-12-20-10-11-21-17/h2-5,10-14H,6-9H2,1H3,(H,22,23)
• InChI Key: WIVPFACPHRMHDL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)NC2CCC(CC2)OC3=NC=CN=C3
• Molecular Formula: C19H21N3O4
• Molecular Weight: 355.4 g/mol

Description

Methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate, also known as M2PCB, is a synthetic compound that is widely used in scientific research. It is a polyfunctional molecule, meaning it contains multiple functional groups, which gives it a unique range of properties that make it useful in a variety of applications.

Scientific Research Applications

Methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate has a variety of applications in scientific research. It has been used as a substrate for the synthesis of various organic compounds, such as 1,2,3,4-tetrahydropyridines, 1-aryl-2-alkyl-3-hydroxy-4-oxo-1,4-dihydropyridines, and 1-aryl-2-alkyl-3-hydroxy-4-oxo-1,4-dihydropyridine-5-carboxylic acids. It has also been used in the synthesis of a variety of other compounds, such as 2-phenyl-3-hydroxy-4-oxo-1,4-dihydropyridine-5-carboxylic acid, 2-phenyl-4-oxo-1,4-dihydropyridine-5-carboxylic acid, and 2-benzyl-4-oxo-1,4-dihydropyridine-5-carboxylic acid. Additionally, methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate has been used as a catalyst for the synthesis of various organic compounds, such as 4-hydroxy-2-pyrazinone, 4-(pyrazin-2-yloxy)cyclohexanone, and methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate.

Mechanism of Action

Methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate is a polyfunctional molecule and its mechanism of action is complex. It has multiple functional groups, which give it a unique range of properties. The primary mechanism of action of methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate is through the formation of hydrogen bonds. These hydrogen bonds are formed between the hydroxyl group of the pyrazinone moiety and the carbonyl groups of the benzoate moiety. This allows methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate to interact with a variety of molecules, including proteins and enzymes, and thus exert its effects.
Biochemical and Physiological Effects
methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can potentially have a variety of effects, including increased alertness and improved cognitive function. Additionally, methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate has been shown to have anti-inflammatory and anti-oxidant effects, which can potentially have beneficial effects on the body.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of applications. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, one of the main limitations is that the reaction conditions must be carefully controlled in order to obtain the desired product. Additionally, the reaction can be slow and may require some optimization in order to obtain the desired product in a timely manner.

Future Directions

Methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate has a variety of potential future directions. One potential direction is to further explore its potential as a substrate for the synthesis of various organic compounds. Additionally, further research could be conducted to explore its potential as a catalyst for the synthesis of various organic compounds. Additionally, further research could be conducted to explore its potential as an inhibitor of various enzymes, such as acetylcholinesterase. Finally, further research could be conducted to explore its potential as an anti-inflammatory and anti-oxidant agent.

Synthesis Methods

Methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate is synthesized through a multi-step process involving a variety of chemical reactions. The first step is to synthesize the starting material, 4-hydroxy-2-pyrazinone, which is prepared from the reaction of hydrazine and ethyl acetoacetate in the presence of a base. The second step is to form the intermediate, 4-(pyrazin-2-yloxy)cyclohexanone, which is prepared from the reaction of 4-hydroxy-2-pyrazinone and cyclohexanone in the presence of a base. The third step is to form the final product, methyl 2-{[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]carbamoyl}benzoate, which is prepared from the reaction of the intermediate and methyl benzoate in the presence of a base.